Cas no 1881460-82-7 (1-{[1-(methoxymethyl)cyclobutyl]methyl}-1H-pyrazol-3-amine)

• Product Name: 1-{[1-(methoxymethyl)cyclobutyl]methyl}-1H-pyrazol-3-amine
• CAS No: 1881460-82-7
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 5772069
• PubChem ID: 165855471
• Update Time: 2025-06-10

1-{[1-(methoxymethyl)cyclobutyl]methyl}-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-804312
• 1-{[1-(methoxymethyl)cyclobutyl]methyl}-1H-pyrazol-3-amine
• 1881460-82-7

• Inchi： 1S/C10H17N3O/c1-14-8-10(4-2-5-10)7-13-6-3-9(11)12-13/h3,6H,2,4-5,7-8H2,1H3,(H2,11,12)
• InChI Key： FQNWHEUEBXVTPO-UHFFFAOYSA-N
• SMILES： O(C)CC1(CN2C=CC(N)=N2)CCC1

Computed Properties

• Exact Mass: 195.137162174g/mol
• Monoisotopic Mass: 195.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 53.1Ų

Additional information on 1-{[1-(methoxymethyl)cyclobutyl]methyl}-1H-pyrazol-3-amine

Professional Introduction to Compound with CAS No. 1881460-82-7 and Product Name: 1-{[1-(methoxymethyl)cyclobutyl]methyl}-1H-pyrazol-3-amine

The compound with the CAS number 1881460-82-7 and the product name 1-{[1-(methoxymethyl)cyclobutyl]methyl}-1H-pyrazol-3-amine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in drug development and medicinal chemistry. The unique arrangement of functional groups, including the cyclobutyl and pyrazol moieties, makes it a promising candidate for further exploration in synthetic chemistry and biological activity studies.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse pharmacological properties. The pyrazole scaffold, in particular, is well-known for its role as a key structural component in numerous therapeutic agents. The presence of the 1-(methoxymethyl)cyclobutyl group in this compound introduces additional complexity, which may contribute to its unique chemical and biological interactions. This structural feature is particularly intriguing from a synthetic perspective, as it offers opportunities for further derivatization and functionalization.

One of the most compelling aspects of this compound is its potential in the development of novel pharmaceuticals. The combination of the pyrazol-3-amine core with the methylcyclobutyl substituent suggests that it may exhibit a range of biological activities. Current research indicates that such compounds could be effective in targeting various disease pathways, including inflammatory responses and metabolic disorders. The ability to modulate these pathways is crucial for developing new treatments that address unmet medical needs.

The synthesis of 1-{[1-(methoxymethyl)cyclobutyl]methyl}-1H-pyrazol-3-amine involves sophisticated organic chemistry techniques that highlight the compound's synthetic challenge. The integration of the cyclobutyl ring with the pyrazole framework requires precise control over reaction conditions to ensure high yield and purity. Advances in catalytic methods and asymmetric synthesis have made it possible to achieve more efficient and scalable production processes for such complex molecules. These advancements are essential for translating laboratory discoveries into viable pharmaceutical candidates.

From a medicinal chemistry standpoint, the pharmacokinetic properties of this compound are of particular interest. The bulky methylcyclobutyl group can influence solubility, metabolic stability, and distribution within the body. Understanding these properties is critical for optimizing drug delivery systems and ensuring therapeutic efficacy. Computational modeling and experimental studies are being employed to predict how this compound will behave in vivo, providing valuable insights into its potential as a drug candidate.

The role of heterocyclic compounds in modern medicine cannot be overstated. They form the backbone of many successful drugs on the market today, demonstrating their versatility and therapeutic potential. The compound in question, with its unique structural features, aligns well with this trend toward innovative molecular design. By leveraging cutting-edge synthetic methodologies and biological screening techniques, researchers aim to unlock new therapeutic possibilities.

In conclusion, the compound with CAS number 1881460-82-7, known as 1-{[1-(methoxymethyl)cyclobutyl]methyl}-1H-pyrazol-3-amine, represents a significant contribution to the field of chemical biology and drug development. Its complex structure and promising pharmacological profile make it a subject of intense research interest. As scientific understanding continues to evolve, compounds like this one will play an increasingly important role in addressing complex medical challenges and improving patient outcomes.